4,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione

• IUPAC Name: 4,6-dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• InChI: InChI=1S/C10H12O3/c1-5-3-6(2)8-7(4-5)9(11)13-10(8)12/h3,6-8H,4H2,1-2H3
• InChI Key: SKPUPCBFIIMALK-UHFFFAOYSA-N
• Canonical SMILES: CC1C=C(CC2C1C(=O)OC2=O)C
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• CAS No.: 53892-92-5

Description

4,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione, also known as 2,3-dihydro-2,2-dimethyl-7-benzofuranyl methyl ketone, is a synthetic organic compound that has been studied for its potential applications in a variety of scientific fields. It is an important intermediate in the synthesis of several other compounds and has been used in the synthesis of a variety of pharmaceuticals and other compounds. As such, it has been studied for its biochemical and physiological effects, mechanism of action, and synthesis methods.

Scientific Research Applications

Organic Synthesis Applications

The compound serves as a precursor or intermediate in the synthesis of various complex molecules. For instance, its role in the generation of rotationally-hindered photochromic molecules showcases its utility in creating compounds with potential applications in data storage or high-resolution spectroscopy (Strübe et al., 2011). Similarly, the synthesis of pyrimidine annelated heterocycles demonstrates its use in developing novel heterocyclic compounds, which are crucial in medicinal chemistry (Majumdar et al., 2001).

Chemical Engineering and Materials Science

In the field of materials science, this compound has been explored for its corrosion inhibition properties, highlighting its potential application in protecting metals from corrosion. A study on spirocyclopropane derivatives, including similar compounds, for mild steel protection in HCl solution emphasizes the significance of such organic molecules in industrial applications (Chafiq et al., 2020).

Photoreactivity and Light-Induced Transformations

The photoreactivity of 4,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione and related compounds has been a subject of interest. For example, studies on the photoreactions of similar benzofuran diones with various reagents demonstrate the compound's utility in synthesizing oxetanes and other photoproducts, which could have applications ranging from photovoltaic materials to organic light-emitting diodes (Friedrichsen, 1975).

Environmental and Green Chemistry

The research on green and environmentally friendly substances, including studies on the inhibition performances of derivatives for mild steel protection, underscores the importance of such compounds in developing sustainable chemical processes and materials (Chafiq et al., 2020).